Cas no 17701-61-0 (Benzyl 3-hydroxy-2,2-dimethylpropanoate)

• Product Name: Benzyl 3-hydroxy-2,2-dimethylpropanoate
• CAS No: 17701-61-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD09951815
• CID: 1364860
• PubChem ID: 18922595
• Update Time: 2025-11-06

Benzyl 3-hydroxy-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-hydroxy-2,2-dimethyl-, phenylmethyl ester
• 1-benzyl-3-hydroxy-2,2-dimethylpropanoate
• 3-hydroxy-2,2-dimethyl-propionic acid benzyl ester
• benzyl 2,2-dimethyl-3-hydroxypropanoic acid
• benzyl 2,2-dimethyl-3-hydroxypropionate
• phenylmethyl 3-hydroxy-2,2-dimethylpropanoate
• Benzyl 3-Hydroxy-2,2-dimethylpropionate
• BENZYL 3-HYDROXY-2,2-DIMETHYLPROPANOATE
• Benzyl Hydroxypivalate
• PLZZXRKTRWITII-UHFFFAOYSA-N
• Benzyl3-Hydroxy-2,2-dimethylpropionate
• SY040453
• AK197346
• 3-hydroxy-2,2-dimethylpropionic acid benzyl ester
• 3-Hydroxy-2,2-dimethylpropanoic acid ben
• DS-9883
• SCHEMBL621696
• 17701-61-0
• DA-35091
• MFCD09951815
• s10582
• AKOS026673551
• BENZYL3-HYDROXY-2,2-DIMETHYLPROPANOATE
• A881484
• CS-0154606
• Propanoic acid, 2-(hydroxymethyl)-2-methyl-, phenylmethyl ester
• EN300-187423
• DTXSID90596508
• benzyl 3-hydroxy-2,2-dimethyl-propanoate
• Benzyl 3-hydroxy-2,2-dimethylpropanoate

• MDL： MFCD09951815
• Inchi： 1S/C12H16O3/c1-12(2,9-13)11(14)15-8-10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3
• InChI Key： PLZZXRKTRWITII-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(C)(C)CO)=O

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 117-118℃ at 0.1 mmHg
• PSA: 46.53000
• LogP: 1.74830